Synthesis of iron(ii), manganese(ii) cobalt(ii) and ruthenium(ii) complexes containing tridentate nitrogenligands and their application in the catalytic oxidation of alkanes†

Dalton Transactions Pub Date: 2005-02-04 DOI: 10.1039/B414813D

Abstract

A series of Fe(II), Mn(II), Co(II) and Ru(II) complexes containing bis(imino)pyridine or bis(amino)pyridine ligands and weakly coordinating triflate (OTf) or non-coordinating SbF6 anions have been prepared. The complexes have been fully characterized including several solid-state structure analyses. Two unusual mono-chelate six-coordinate bis(imino)pyridine Fe(II) and Mn(II) complexes have been observed. The catalytic properties of the complexes for the oxidation of cyclohexane with H2O2 have been evaluated. Only the Fe(II) complexes have shown catalytic activity, which is mainly due to Fenton-type free radical auto-oxidation.

Graphical abstract: Synthesis of iron(ii), manganese(ii) cobalt(ii) and ruthenium(ii) complexes containing tridentate nitrogen ligands and their application in the catalytic oxidation of alkanes
Synthesis of iron(ii), manganese(ii) cobalt(ii) and ruthenium(ii) complexes containing tridentate nitrogenligands and their application in the catalytic oxidation of alkanes†
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